![molecular formula C8H7N3O3 B2532202 5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid CAS No. 90004-30-1](/img/structure/B2532202.png)
5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a chemical compound with the CAS Number: 90004-30-1 . It has a molecular weight of 193.16 . The compound is a solid in its physical form .
Molecular Structure Analysis
The IUPAC name of the compound is 5-methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid . The InChI Code is 1S/C8H7N3O3/c1-4-2-6(12)11-7(10-4)5(3-9-11)8(13)14/h2-3,10H,1H3,(H,13,14) . The compound’s structure has been analyzed using various techniques such as 1H NMR, 13C NMR, and IR spectrum .Physical And Chemical Properties Analysis
The compound is a solid . It has a molecular weight of 193.16 . The compound’s properties have been analyzed using various techniques such as 1H NMR, 13C NMR, and IR spectrum .Scientific Research Applications
- Biginelli Reaction : This compound is a key intermediate in the Biginelli reaction, which synthesizes dihydropyrimidinones (DHPMs). DHPMs exhibit diverse biological activities, including antiviral, antitumor, and anti-inflammatory effects .
- Anticancer Agents : Researchers explore modifications of this scaffold to develop novel anticancer agents. The 4,7-dihydropyrazolo[1,5-a]pyrimidine core may serve as a starting point for designing targeted therapies .
- KDM5 Inhibitors : The KDM5 family of histone demethylases plays a role in oncogenesis. Inhibitors targeting KDM5A (JARID1A) and related enzymes are investigated for their potential in cancer therapy .
- Functionalized Building Blocks : Researchers in materials science and organic synthesis utilize this compound as a building block. Its unique structure allows for the creation of functionalized molecules with tailored properties .
Medicinal Chemistry and Drug Development
Epigenetics and Histone Demethylases
Materials Science and Organic Synthesis
properties
IUPAC Name |
5-methyl-7-oxo-1H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3/c1-4-2-6(12)11-7(10-4)5(3-9-11)8(13)14/h2-3,9H,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXBAZPSBFLJYPO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(=N1)C(=CN2)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.16 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.